(E)-ethyl 2-(4-(dimethylamino)benzylidene)-5-(furan-2-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-5-(furan-2-yl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H23N3O4S/c1-5-29-22(28)19-14(2)24-23-26(20(19)17-7-6-12-30-17)21(27)18(31-23)13-15-8-10-16(11-9-15)25(3)4/h6-13,20H,5H2,1-4H3/b18-13+
• InChI Key: XGQPMLYDTQJRQW-QGOAFFKASA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CO3)C(=O)C(=CC4=CC=C(C=C4)N(C)C)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CO3)C(=O)/C(=C\C4=CC=C(C=C4)N(C)C)/S2)C
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

(E)-ethyl 2-(4-(dimethylamino)benzylidene)-5-(furan-2-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality (E)-ethyl 2-(4-(dimethylamino)benzylidene)-5-(furan-2-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-ethyl 2-(4-(dimethylamino)benzylidene)-5-(furan-2-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Systems

One research avenue involves the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides, resulting in the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These compounds exhibit promising antimicrobial activity against Staphylococcus aureus, highlighting their potential as antimicrobial agents (Sirakanyan et al., 2015).

Antimicrobial Activity

The structural modifications leading to changes in supramolecular aggregation of thiazolo[3, 2-a]pyrimidines offer insights into their conformational features. By varying the substituents, significant differences in intermolecular interaction patterns were observed, controlled by various weak interactions. These modifications can potentially influence the biological activity of these compounds, making them candidates for further pharmacological evaluation (Nagarajaiah & Begum, 2014).

Antiprotozoal and Antitumor Activities

Novel compounds with dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines structures were synthesized and evaluated as antiprotozoal agents. These compounds showed strong DNA affinities and excellent in vivo activity in the trypanosomal STIB900 mouse model, indicating their potential as therapeutic agents for protozoal infections (Ismail et al., 2004).

Synthesis and Evaluation of Novel Ethyl Compounds

The reactions of ethyl 2-acyl-3-ferrocenylacrylates with guanidine and 1,1-dimethylguanidine yielded ethyl 2-amino-6-ferrocenyl-1,6-dihydropyrimidine-5-carboxylates, which upon oxidative dehydrogenation produced ethyl 2-amino-6-ferrocenylpyrimidine-5-carboxylates. These compounds were tested in vitro against several human tumor cell lines and showed specificity towards PC-3 and K-562 cells, suggesting their potential as antitumor agents (Klimova et al., 2012).